Cas no 81913-10-2 (5-Methyl-3-oxa-4,8,9-triazatricyclo[5.2.1.02,6]deca-4,8-diene)

• Product name: 5-Methyl-3-oxa-4,8,9-triazatricyclo[5.2.1.02,6]deca-4,8-diene
• CAS No: 81913-10-2
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 708222

5-Methyl-3-oxa-4,8,9-triazatricyclo[5.2.1.02,6]deca-4,8-diene Chemical and Physical Properties

Names and Identifiers

• 4,7-Methanoisoxazolo[4,5-d]pyridazine,3a,4,7,7a-tetrahydro-3-methyl-
• 5-Methyl-3-oxa-4,8,9-triazatricyclo[5.2.1.02,6]deca-4,8-diene

• Inchi： 1S/C7H9N3O/c1-3-6-4-2-5(9-8-4)7(6)11-10-3/h4-7H,2H2,1H3
• InChI Key： CVCPPQJVBXGTLI-UHFFFAOYSA-N
• SMILES： O1C2C3CC(C2C(C)=N1)N=N3

Computed Properties

• Exact Mass: 151.075
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3